94-05-3

Ethyl (ethoxymethylene)cyanoacetate

In Stock

• CAS RN:
• 94-05-3

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6+

• InChIKey:
• KTMGNAIGXYODKQ-VOTSOKGWSA-N

• Ethyl (ethoxymethylene)cyanoacetate, also known as Ethyl (ethoxymethylene)cyanoacetate, is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.

1,2,3,6-Tetrahydropyridine

In Stock

• CAS RN:
• 694-05-3

• Formula:
• C5H9N

• InChI:
• InChI=1S/C5H9N/c1-2-4-6-5-3-1/h1-2,6H,3-5H2

• InChIKey:
• FTAHXMZRJCZXDL-UHFFFAOYSA-N

• 1,2,3,6-tetrahydropyridine appears as a colorless liquid. Insoluble in water. Floats on water. Vapors heavier than air. Used to make other chemicals.
  3-piperideine is a piperideine.

5-Aminobenzene-1,3-disulfonic acid

In Stock

• CAS RN:
• 5294-05-3

• Formula:
• C6H7NO6S2

• InChI:
• InChI=1S/C6H7NO6S2/c7-4-1-5(14(8,9)10)3-6(2-4)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)

• InChIKey:
• GBWNQBBVSVGAAL-UHFFFAOYSA-N

• 5-Aminobenzene-1,3-disulfonic acid is a useful research compound. Its molecular formula is C6H7NO6S2 and its molecular weight is 253.24. The purity is usually 95%.

6-amino-5-nitroso-1-propylpyrimidine-2,4(1H,3H)-dione

• CAS RN:
• 76194-05-3

• Formula:
• C7H10N4O3

• InChI:
• InChI=1S/C7H10N4O3/c1-2-3-11-5(8)4(10-14)6(12)9-7(11)13/h2-3,8H2,1H3,(H,9,12,13)

• InChIKey:
• PJHVUYYGBOUXNX-UHFFFAOYSA-N

• 6-amino-5-nitroso-1-propylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C7H10N4O3 and its molecular weight is 198.18 g/mol. The purity is usually 95%.

1-(4-Cyclohexylphenyl)ethanone

In Stock

• CAS RN:
• 18594-05-3

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h7-10,13H,2-6H2,1H3

• InChIKey:
• MSDQNIRGPBARGC-UHFFFAOYSA-N

• Antimycobacterial activity of 4-cyclohexylacetophenone was studied. The tricarbonylchromium complexes of 4-cyclohexylacetophenone were prepared and spectral properties were studied.
  
  

(E)-3-(4-methyl-3-(pyrrolidin-1-ylsulfonyl)phenyl)acrylic acid

In Stock

• CAS RN:
• 327094-05-3

• Formula:
• C14H17NO4S

• InChI:
• InChI=1S/C14H17NO4S/c1-11-4-5-12(6-7-14(16)17)10-13(11)20(18,19)15-8-2-3-9-15/h4-7,10H,2-3,8-9H2,1H3,(H,16,17)/b7-6+

• InChIKey:
• FFVBEDIHWUMOFO-VOTSOKGWSA-N

• (E)-3-(4-methyl-3-(pyrrolidin-1-ylsulfonyl)phenyl)acrylic acid is a useful research compound. Its molecular formula is C14H17NO4S and its molecular weight is 295.35. The purity is usually 95%.

4-Methoxypyridin-1-ium-1-amine 4-[Hydroxy(oxo)ammonio]-2-nitro-phenolate

In Stock

• CAS RN:
• 877994-05-3

• Formula:
• C12H12N4O6

• InChI:
• InChI=1S/C6H4N2O5.C6H9N2O/c9-6-2-1-4(7(10)11)3-5(6)8(12)13;1-9-6-2-4-8(7)5-3-6/h1-3,9H;2-5H,7H2,1H3/q;+1/p-1

• InChIKey:
• GQBMXJBLDORDGT-UHFFFAOYSA-M

• 4-Methoxypyridin-1-ium-1-amine 4-[Hydroxy(oxo)ammonio]-2-nitro-phenolate is a useful research compound. Its molecular formula is C12H12N4O6 and its molecular weight is 308.25 g/mol. The purity is usually 95%.

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 330194-05-3

• Formula:
• C17H12BrNO2

• InChI:
• InChI=1S/C17H12BrNO2/c1-10-2-4-11(5-3-10)16-9-14(17(20)21)13-8-12(18)6-7-15(13)19-16/h2-9H,1H3,(H,20,21)

• InChIKey:
• JOLHAGZYGBJFBE-UHFFFAOYSA-N

• 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C17H12BrNO2 and its molecular weight is 342.2 g/mol. The purity is usually 95%.

4-(Boc-amino)-2-fluoro-5-methoxybenzeneboronic acid pinacol ester

In Stock

• CAS RN:
• 330794-05-3

• Formula:
• C18H27BFNO5

• InChI:
• InChI=1S/C18H27BFNO5/c1-16(2,3)24-15(22)21-13-10-12(20)11(9-14(13)23-8)19-25-17(4,5)18(6,7)26-19/h9-10H,1-8H3,(H,21,22)

• InChIKey:
• NSJWIVJGGRSVRN-UHFFFAOYSA-N

• 4-(Boc-amino)-2-fluoro-5-methoxybenzeneboronic acid pinacol ester is a useful research compound. Its molecular formula is C18H27BFNO5 and its molecular weight is 367.2 g/mol. The purity is usually 95%.

N-(2-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-05-3

• Formula:
• C23H19F3N6O2S

• InChI:
• InChI=1S/C23H19F3N6O2S/c24-23(25,26)16-6-8-17(9-7-16)28-20(33)14-35-21-11-10-18-29-30-19(32(18)31-21)12-13-27-22(34)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,27,34)(H,28,33)

• InChIKey:
• JFFUIRIDPDJRTM-UHFFFAOYSA-N

• N-(2-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H19F3N6O2S and its molecular weight is 500.5. The purity is usually 95%.

3-((2-Fluorobenzyl)thio)-6-(pyridin-3-yl)pyridazine

In Stock

• CAS RN:
• 893994-05-3

• Formula:
• C16H12FN3S

• InChI:
• InChI=1S/C16H12FN3S/c17-14-6-2-1-4-13(14)11-21-16-8-7-15(19-20-16)12-5-3-9-18-10-12/h1-10H,11H2

• InChIKey:
• FUIVVVWPQHEOJE-UHFFFAOYSA-N

• 3-((2-Fluorobenzyl)thio)-6-(pyridin-3-yl)pyridazine is a useful research compound. Its molecular formula is C16H12FN3S and its molecular weight is 297.35. The purity is usually 95%.

2',4'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-05-3

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-5-7-17(15(3)11-13)8-10-19(20)18-9-6-14(2)12-16(18)4/h5-7,9,11-12H,8,10H2,1-4H3

• InChIKey:
• CUSTZEYVNXSYTK-UHFFFAOYSA-N

• 2',4'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

2-(Difluoromethyl)thieno[2,3-b]thiophene-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248294-05-3

• Formula:
• C8H4F2O2S2

• InChI:
• InChI=1S/C8H4F2O2S2/c9-6(10)4-1-3-2-5(7(11)12)14-8(3)13-4/h1-2,6H,(H,11,12)

• InChIKey:
• MMHMIFHHWCGAEE-UHFFFAOYSA-N

• 2-(Difluoromethyl)thieno[2,3-b]thiophene-5-carboxylic acid is a useful research compound. Its molecular formula is C8H4F2O2S2 and its molecular weight is 234.23. The purity is usually 95%.

1-(6-Phenyl-2-azaspiro[3.3]heptan-2-yl)ethanone

Usually In Stock

• CAS RN:
• 2379994-05-3

• Formula:
• C14H17NO

• InChI:
• InChI=1S/C14H17NO/c1-11(16)15-9-14(10-15)7-13(8-14)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3

• InChIKey:
• PNXFDQPKVZQLEF-UHFFFAOYSA-N

• 1-(6-Phenyl-2-azaspiro[3.3]heptan-2-yl)ethanone is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.296. The purity is usually 95%.

N-[(3S,4R)-1-(2-Chloroacetyl)-4-phenylpyrrolidin-3-yl]-3-fluoro-4-methoxybenzamide

Usually In Stock

• CAS RN:
• 2418594-05-3

• Formula:
• C20H20ClFN2O3

• InChI:
• InChI=1S/C20H20ClFN2O3/c1-27-18-8-7-14(9-16(18)22)20(26)23-17-12-24(19(25)10-21)11-15(17)13-5-3-2-4-6-13/h2-9,15,17H,10-12H2,1H3,(H,23,26)/t15-,17+/m0/s1

• InChIKey:
• RDBGRUAOGOOEKL-DOTOQJQBSA-N

• N-[(3S,4R)-1-(2-Chloroacetyl)-4-phenylpyrrolidin-3-yl]-3-fluoro-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H20ClFN2O3 and its molecular weight is 390.84. The purity is usually 95%.

1-Fluoro-2-methyl-3-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-05-3

• Formula:
• C8H6Cl3FO

• InChI:
• InChI=1S/C8H6Cl3FO/c1-5-6(12)3-2-4-7(5)13-8(9,10)11/h2-4H,1H3

• InChIKey:
• PNLRATJJAATMLK-UHFFFAOYSA-N

• 1-Fluoro-2-methyl-3-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C8H6Cl3FO and its molecular weight is 243.5 g/mol. The purity is usually 95%.

2-Butynol-d2

In Stock

• CAS RN:
• 1035094-05-3

• Formula:
• C4H6O

• InChI:
• InChI=1S/C4H6O/c1-2-3-4-5/h5H,4H2,1H3/i4D2

• InChIKey:
• NEEDEQSZOUAJMU-APZFVMQVSA-N

• 2-Butynol-d2, also known as 2-Butynol-d2, is a useful research compound. Its molecular formula is C4H6O and its molecular weight is 72.103. The purity is usually 95%.